Cas no 1538164-03-2 (5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one)

5-(Furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one is a specialized cyclic ketone derivative featuring a furan-2-carbonyl substituent. This compound exhibits structural versatility, making it valuable in synthetic organic chemistry, particularly in the development of heterocyclic frameworks and fine chemical intermediates. The presence of the furan ring enhances its reactivity in cyclization and cross-coupling reactions, while the dimethylcyclopentanone backbone contributes to steric stability. Its well-defined molecular architecture allows for precise modifications in pharmaceutical and agrochemical research. The compound’s high purity and consistent performance make it suitable for applications requiring controlled functionalization, such as ligand design or bioactive molecule synthesis. Storage under inert conditions is recommended to maintain stability.
5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one structure
1538164-03-2 structure
Product Name:5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one
CAS No:1538164-03-2
MF:C12H14O3
MW:206.237763881683
CID:6140831
PubChem ID:79857328
Update Time:2025-06-14

5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one
    • CID 79857328
    • Cyclopentanone, 5-(2-furanylcarbonyl)-2,2-dimethyl-
    • EN300-1127107
    • CS-0348426
    • 1538164-03-2
    • AKOS018416168
    • Inchi: 1S/C12H14O3/c1-12(2)6-5-8(11(12)14)10(13)9-4-3-7-15-9/h3-4,7-8H,5-6H2,1-2H3
    • InChI Key: VMGIWXRGJOQILD-UHFFFAOYSA-N
    • SMILES: C1(=O)C(C(C2=CC=CO2)=O)CCC1(C)C

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Predicted)
  • Boiling Point: 322.7±32.0 °C(Predicted)
  • pka: 9.78±0.40(Predicted)

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Additional information on 5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one

Comprehensive Overview of 5-(Furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1538164-03-2)

The compound 5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1538164-03-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, combining a furan-2-carbonyl moiety with a 2,2-dimethylcyclopentan-1-one backbone, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting metabolic disorders and inflammatory diseases, which are currently hot topics in the scientific community.

In recent years, the demand for novel heterocyclic compounds like 5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one has surged due to their role in developing small-molecule therapeutics. This compound's furan ring and ketone functional group contribute to its reactivity, enabling it to participate in diverse chemical transformations. Such properties align with the growing trend of green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents. Its CAS No. 1538164-03-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a structural perspective, the 2,2-dimethylcyclopentan-1-one core of this compound provides steric hindrance, which can enhance selectivity in catalytic reactions—a feature highly valued in asymmetric synthesis. Meanwhile, the furan-2-carbonyl group introduces aromaticity and electron-rich characteristics, making it a candidate for photocatalysis and metal-organic frameworks (MOFs). These attributes resonate with the rising interest in energy-efficient chemical processes and advanced materials, topics frequently explored in AI-driven research platforms.

The synthesis of 5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one typically involves acylative coupling or cross-coupling reactions, methodologies that are central to modern organic chemistry. Its applications extend to flavor and fragrance industries, where its ketone-derived aroma profile is studied for potential use in perfumery. Additionally, its low toxicity profile and biodegradability make it a subject of interest in environmental chemistry, addressing concerns about persistent organic pollutants.

As the scientific community continues to explore 1538164-03-2, its role in drug delivery systems and nanotechnology is also under investigation. The compound's compatibility with biopolymers and nanocarriers could revolutionize targeted therapies, a trending topic in precision medicine. Furthermore, its thermal stability and solubility properties are being optimized for industrial-scale production, catering to the demand for cost-effective chemical intermediates.

In conclusion, 5-(furan-2-carbonyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1538164-03-2) represents a multifaceted compound with broad implications across scientific disciplines. Its alignment with contemporary research trends—such as sustainable chemistry, therapeutic innovation, and material science—ensures its continued relevance. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential in future breakthroughs.

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